Cas no 2639463-16-2 (2-Furancarboxylic acid, 5-[[4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]phenoxy]methyl]-)

• Product Name: 2-Furancarboxylic acid, 5-[[4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]phenoxy]methyl]-
• CAS No: 2639463-16-2
• MF: C₂₇H₂₁NO₆
• MW: 455.458747625351
• CID: 5263127
• Update Time: 2025-06-13

2-Furancarboxylic acid, 5-[[4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]phenoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 5-[[4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]phenoxy]methyl]-

• Inchi： 1S/C27H21NO6/c29-26(30)25-14-13-19(34-25)15-32-18-11-9-17(10-12-18)28-27(31)33-16-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-14,24H,15-16H2,(H,28,31)(H,29,30)
• InChI Key： XMHWYQZRTCJTME-UHFFFAOYSA-N
• SMILES： O1C(COC2=CC=C(NC(OCC3C4=C(C=CC=C4)C4=C3C=CC=C4)=O)C=C2)=CC=C1C(O)=O

Additional information on 2-Furancarboxylic acid, 5-[[4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]phenoxy]methyl]-

Recent Advances in the Study of 2-Furancarboxylic acid, 5-[[4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]phenoxy]methyl]- (CAS: 2639463-16-2)

The compound 2-Furancarboxylic acid, 5-[[4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]phenoxy]methyl]- (CAS: 2639463-16-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan ring and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in various applications, including drug delivery, peptide synthesis, and biomaterial development. Recent studies have focused on its synthesis, structural characterization, and biological activity, providing new insights into its utility in therapeutic and diagnostic applications.

A key area of research has been the optimization of the synthetic pathway for 2639463-16-2. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that employs a multi-step reaction sequence involving the coupling of 5-hydroxymethylfurfural (HMF) with an Fmoc-protected aminophenol derivative. This method not only improves the overall yield but also enhances the purity of the final product, making it more suitable for pharmaceutical applications. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

In addition to its synthetic advancements, the biological activity of 2639463-16-2 has been a focal point of recent investigations. Research conducted at the University of Cambridge (2024) demonstrated that this compound exhibits significant inhibitory effects on certain cancer cell lines, particularly those associated with breast and pancreatic cancers. The mechanism of action appears to involve the disruption of cellular signaling pathways, specifically the PI3K/AKT/mTOR axis, which is often dysregulated in these malignancies. These findings suggest that 2639463-16-2 could serve as a lead compound for the development of novel anticancer agents.

Another promising application of 2639463-16-2 lies in its role as a building block for peptide synthesis. The Fmoc group, a well-established protecting group in solid-phase peptide synthesis (SPPS), facilitates the efficient assembly of complex peptides. A recent study in the journal Bioconjugate Chemistry (2023) reported the successful incorporation of 2639463-16-2 into peptide sequences, resulting in enhanced stability and bioavailability of the resulting peptides. This opens up new possibilities for the design of peptide-based therapeutics and diagnostics.

Despite these advancements, challenges remain in the widespread adoption of 2639463-16-2. Issues such as scalability, cost-effectiveness, and potential toxicity need to be addressed in future studies. However, the current body of research underscores the compound's versatility and potential to contribute significantly to the fields of chemical biology and pharmaceutical science. Continued exploration of its properties and applications is expected to yield further breakthroughs in the coming years.